Cas no 1648566-61-3 (2-AMINO-6-METHYLTHIENO[3,2-D]PYRIMIDIN-4-OL)

• Product Name: 2-AMINO-6-METHYLTHIENO[3,2-D]PYRIMIDIN-4-OL
• CAS No: 1648566-61-3
• MF: C₇H₇N₃OS
• MW: 181.214979410172
• CID: 5716182
• PubChem ID: 136954723
• Update Time: 2024-03-01

2-AMINO-6-METHYLTHIENO[3,2-D]PYRIMIDIN-4-OL Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-6-METHYLTHIENO[3,2-D]PYRIMIDIN-4-OL
• 1648566-61-3
• SCHEMBL16441111
• Thieno[3,2-d]pyrimidin-4(3H)-one, 2-amino-6-methyl-

• Inchi： 1S/C7H7N3OS/c1-3-2-4-5(12-3)6(11)10-7(8)9-4/h2H,1H3,(H3,8,9,10,11)
• InChI Key： LRVLYGCECIBTOR-UHFFFAOYSA-N
• SMILES： S1C(C)=CC2=C1C(NC(N)=N2)=O

Computed Properties

• Exact Mass: 181.03098303g/mol
• Monoisotopic Mass: 181.03098303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 95.7Ų

Experimental Properties

• Density: 1.72±0.1 g/cm3(Predicted)
• Boiling Point: 402.8±47.0 °C(Predicted)
• pka: 3.02±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines